Cas no 1040669-69-9 (3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide)

• Product Name: 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide
• CAS No: 1040669-69-9
• MF: C₁₈H₂₈N₄O₂S
• MW: 364.505522727966
• CID: 6295389
• PubChem ID: 27377342
• Update Time: 2025-10-29

3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide
• 3-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]-N-cyclopentylpropanamide
• VU0642398-1
• F5331-0499
• 3-(2-(3-cyclohexylureido)thiazol-4-yl)-N-cyclopentylpropanamide
• AKOS024507447
• 1040669-69-9

• Inchi： 1S/C18H28N4O2S/c23-16(19-13-8-4-5-9-13)11-10-15-12-25-18(21-15)22-17(24)20-14-6-2-1-3-7-14/h12-14H,1-11H2,(H,19,23)(H2,20,21,22,24)
• InChI Key： GMTMIAKEDQPBSK-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NC2CCCC2)=O)N=C1NC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 364.19329732g/mol
• Monoisotopic Mass: 364.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide

Comprehensive Overview of 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide (CAS No. 1040669-69-9)

The compound 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide (CAS No. 1040669-69-9) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a thiazole core and cyclohexylcarbamoyl and cyclopentyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide aligns with this trend, as its structural complexity allows for selective binding to enzymes or receptors. This specificity is crucial for minimizing off-target effects, a common challenge in drug development. The compound's thiazole moiety, in particular, is known for its role in enhancing metabolic stability and bioavailability.

One of the most frequently searched topics in the context of this compound is its synthetic route and scalability. Organic chemists are keen to explore efficient methodologies for its production, given the growing interest in high-throughput screening and fragment-based drug design. The incorporation of cyclohexyl and cyclopentyl groups introduces steric considerations that can influence the compound's conformational flexibility and binding affinity. These aspects are critical for optimizing its pharmacological profile.

Another area of interest is the compound's potential application in neurodegenerative diseases and inflammatory disorders. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the interactions of 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide with biological targets. This approach accelerates the identification of lead compounds and reduces the time and cost associated with traditional screening methods. The compound's amide and thiazole functionalities are particularly noteworthy, as they are often found in FDA-approved drugs.

From a commercial perspective, the availability of 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide is of interest to pharmaceutical companies and research institutions. Its CAS No. 1040669-69-9 serves as a unique identifier, facilitating procurement and regulatory compliance. Suppliers often highlight its purity and stability, which are essential for reproducible experimental results. Additionally, the compound's compatibility with high-performance liquid chromatography (HPLC) and mass spectrometry (MS) makes it a valuable tool for analytical chemists.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling and storage are recommended to ensure its integrity. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory safety. The compound's stability under various pH and temperature conditions is another topic of investigation, as it impacts its suitability for long-term studies.

In summary, 3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-cyclopentylpropanamide (CAS No. 1040669-69-9) represents a fascinating area of research with broad implications for drug discovery and development. Its structural features, combined with its potential therapeutic applications, make it a compound of enduring interest. As the scientific community continues to explore its properties, this molecule is likely to play a pivotal role in the next generation of targeted therapies and biochemical tools.